Cas no 643069-43-6 (5-Methoxyquinolin-4-ol)

5-Methoxyquinolin-4-ol structure
5-Methoxyquinolin-4-ol structure
5-Methoxyquinolin-4-ol
643069-43-6
C10H9NO2
175.18396
MFCD18384908
499786
23595324

5-Methoxyquinolin-4-ol Properties

Names and Identifiers

    • 5-Methoxyquinolin-4-ol
    • 4(1H)-Quinolinone,5-methoxy-
    • 4-HYDROXY-5-METHOXYQUINOLINE
    • 5-methoxy-1H-quinolin-4-one
    • 4(1H)-Quinolinone,5-methoxy
    • 5-methoxy-4(1H)-quinolone
    • DTXSID30635122
    • ZXGXDLPJGJQNFV-UHFFFAOYSA-N
    • A834708
    • F13845
    • SCHEMBL3579197
    • SB68242
    • FT-0752934
    • 5-methoxyquinolin-4(1H)-one
    • MFCD18384908
    • SCHEMBL8351780
    • AKOS006287410
    • 1466525-83-6
    • 643069-43-6
    • CS1281
    • AC-31270
    • MFCD08063200
    • EN300-119016
    • CS-0446919
    • AMY5877
    • FT-0644811
    • +Expand
    • MFCD18384908
    • ZXGXDLPJGJQNFV-UHFFFAOYSA-N
    • InChI=1S/C10H9NO2/c1-13-9-4-2-3-7-10(9)8(12)5-6-11-7/h2-6H,1H3,(H,11,12)
    • COC1=CC=CC2=C1C(=O)C=CN2

Computed Properties

  • 175.06300
  • 1
  • 3
  • 1
  • 175.063328530g/mol
  • 13
  • 237
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 38.3Ų

Experimental Properties

  • 1.94900
  • 42.35000

5-Methoxyquinolin-4-ol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IBTA-100mg
4(1H)-Quinolinone, 5-methoxy-
643069-43-6 95%
100mg
$398.00 2024-04-22
A2B Chem LLC
AI54318-100mg
4(1H)-Quinolinone, 5-methoxy-
643069-43-6 95%
100mg
$351.00 2024-04-19
abcr
AB569717-250 mg
5-Methoxyquinolin-4(1H)-one; .
643069-43-6
250MG
€1,082.70 2023-04-13
Alichem
A189008233-1g
5-Methoxyquinolin-4-ol
643069-43-6 95%
1g
$711.51 2023-09-01
Ambeed
A1224987-100g
5-Methoxyquinolin-4(1h)-one
643069-43-6 95%
100g
$1967.0
AstaTech
F13845-0.25/G
5-METHOXYQUINOLIN-4(1H)-ONE
643069-43-6 95%
0.25g
$650 2023-09-18
Chemenu
CM143265-1g
5-Methoxyquinolin-4-ol
643069-43-6 95%
1g
$675 2021-08-05
eNovation Chemicals LLC
Y1233367-250mg
4(1H)-Quinolinone, 5-methoxy-
643069-43-6 95%
250mg
$1230

5-Methoxyquinolin-4-ol Synthesis

Recommended suppliers
Amadis Chemical Company Limited
(CAS:643069-43-6)5-Methoxyquinolin-4-ol
A834708
99%
100g
1770.0